Cas no 655223-09-9 ((4-Chlorophenyl)(prop-2-ynyloxy)acetic Acid)

• Product Name: (4-Chlorophenyl)(prop-2-ynyloxy)acetic Acid
• CAS No: 655223-09-9
• MF: C₁₁H₉ClO₃
• MW: 224.640362501144
• CID: 1688656
• Update Time: 2025-06-30

(4-Chlorophenyl)(prop-2-ynyloxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-chloro-a-(2-propynyloxy)-
• 2-(4-chlorophenyl)-2-(prop-2-yn-1-yloxy)acetic acid
• (4-Chlorophenyl)(prop-2-ynyloxy)acetic Acid

• Inchi： 1S/C11H9ClO3/c1-2-7-15-10(11(13)14)8-3-5-9(12)6-4-8/h1,3-6,10H,7H2,(H,13,14)
• InChI Key： UODLIGAEPGYRCI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=CC=C(Cl)C=C1)OCC#C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on (4-Chlorophenyl)(prop-2-ynyloxy)acetic Acid

Compound CAS No 655223-09-9: (4-Chlorophenyl)(prop-2-ynyloxy)acetic Acid

The compound with CAS No 655223-09-9, commonly referred to as (4-Chlorophenyl)(prop-2-ynyloxy)acetic Acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a chlorophenyl group with a propargyloxy moiety, making it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of (4-Chlorophenyl)(prop-2-ynyloxy)acetic Acid in the development of advanced materials, particularly in the synthesis of high-performance polymers. Researchers have demonstrated that this compound can serve as an effective monomer for the creation of polyurethanes with enhanced mechanical properties. The presence of the propargyloxy group facilitates cross-linking reactions, which are crucial for achieving superior tensile strength and thermal stability in the resulting materials.

Moreover, (4-Chlorophenyl)(prop-2-ynyloxy)acetic Acid has shown promise in the field of drug delivery systems. Its ability to undergo controlled polymerization under specific conditions makes it an ideal candidate for the development of biodegradable polymers that can encapsulate and release therapeutic agents over an extended period. This application is particularly relevant in the context of personalized medicine, where precise drug delivery is essential for maximizing therapeutic efficacy while minimizing side effects.

In terms of synthesis, (4-Chlorophenyl)(prop-2-ynyloxy)acetic Acid can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic techniques have enabled the efficient and scalable production of this compound, making it more accessible for industrial applications. The use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and purity of the product, thereby enhancing its suitability for large-scale manufacturing.

The structural versatility of (4-Chlorophenyl)(prop-2-ynyloxy)acetic Acid also lends itself to applications in electronics and optoelectronics. For instance, researchers have explored its use as a precursor for the synthesis of conductive polymers, which are essential components in flexible electronics and organic light-emitting diodes (OLEDs). The ability to fine-tune the electronic properties of these polymers by modifying the substituents on the parent compound opens up new possibilities for designing devices with tailored performance characteristics.

From an environmental perspective, (4-Chlorophenyl)(prop-2-ynyloxy)acetic Acid exhibits favorable biodegradation properties under aerobic conditions. Studies have shown that this compound can be effectively metabolized by microbial communities, reducing its persistence in aquatic ecosystems. This attribute is particularly important given the increasing emphasis on sustainable chemistry and the need to minimize the environmental footprint of industrial processes.

In conclusion, (4-Chlorophenyl)(prop-2-ynyloxy)acetic Acid represents a multifunctional compound with a wide range of applications across diverse scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and technologies. As research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.